![molecular formula C13H16N2O B6145625 4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one CAS No. 98123-61-6](/img/no-structure.png)
4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one
Overview
Description
4,7-Diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one, also known as “DADT”, is an organic molecule belonging to the family of diazatricyclo compounds. It is an important intermediate in the synthesis of organic compounds, and is also used as a reagent in organic synthesis. DADT has been used in a variety of scientific research applications, and its mechanism of action and biochemical and physiological effects are of great interest to scientists.
Scientific Research Applications
DADT has been used in a variety of scientific research applications. It has been used to study the mechanism of action of certain drugs, as well as to investigate the biochemical and physiological effects of certain compounds. It has also been used in the synthesis of organic compounds, such as polymers, and in the study of the structure and properties of organic molecules. Additionally, DADT has been used in the study of drug metabolism and drug-drug interactions.
Mechanism of Action
The mechanism of action of DADT is not fully understood. However, it is believed to act as a nucleophile, allowing it to react with other molecules and form new bonds. It is also believed to act as an electron acceptor, allowing it to bind to other molecules and form new bonds. Additionally, DADT is believed to act as a catalyst, allowing it to speed up certain chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of DADT are not fully understood. However, it is believed to have some effects on the metabolism of certain drugs, as well as on the structure and properties of certain organic molecules. Additionally, DADT is believed to have some effects on the biochemical and physiological processes of certain organisms.
Advantages and Limitations for Lab Experiments
The advantages of using DADT in lab experiments include its low cost, its ability to act as a nucleophile, its ability to act as an electron acceptor, and its ability to act as a catalyst. Additionally, DADT is relatively stable, making it suitable for use in lab experiments.
The limitations of using DADT in lab experiments include its low solubility in water, its tendency to react with other molecules, and its potential to produce toxic byproducts. Additionally, DADT is not suitable for use in certain types of experiments, such as those involving the synthesis of polymers.
Future Directions
There are several potential future directions for the use of DADT in scientific research. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of organic compounds. Additionally, further research into the structure and properties of DADT could lead to the development of new and improved methods of synthesis. Finally, further research into the potential toxicity of DADT could lead to the development of safer methods of synthesis and use.
Synthesis Methods
DADT can be synthesized through a variety of methods, including the reaction of a diazonium salt with a cyclic ketone, the reaction of an alkyl halide with a diazonium salt, and the reaction of an alkyl halide with an alkyl azide. The most common method of synthesis involves the reaction of a diazonium salt with a cyclic ketone, which produces a diazatricyclo compound. This method is typically performed in an inert atmosphere, such as nitrogen, and is usually conducted at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one involves the cyclization of a precursor compound containing a diazepine ring and a ketone group. The diazepine ring is formed through a condensation reaction between an amine and a carbonyl compound. The ketone group is introduced through an oxidation reaction of an alcohol. The cyclization reaction is then carried out under acidic conditions to form the tricyclic structure of the target compound.", "Starting Materials": [ "2-aminobenzonitrile", "2-bromoacetophenone", "sodium hydride", "acetic acid", "sulfuric acid", "hydrogen peroxide", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-aminobenzonitrile and 2-bromoacetophenone in the presence of sodium hydride to form 2-(2-bromoacetyl)benzonitrile.", "Step 2: Oxidation of 2-(2-bromoacetyl)benzonitrile with hydrogen peroxide in the presence of acetic acid to form 2-(2-bromoacetyl)benzoic acid.", "Step 3: Esterification of 2-(2-bromoacetyl)benzoic acid with ethanol in the presence of sulfuric acid to form ethyl 2-(2-bromoacetyl)benzoate.", "Step 4: Cyclization of ethyl 2-(2-bromoacetyl)benzoate under acidic conditions to form 4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one." ] } | |
CAS RN |
98123-61-6 |
Product Name |
4,7-diazatricyclo[9.4.0.0,2,7]pentadeca-1(15),11,13-trien-6-one |
Molecular Formula |
C13H16N2O |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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